Cas no 380355-65-7 (Ethyl 2-methyl-6-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-methyl-6-(trifluoromethyl)nicotinate
• CAS No: 380355-65-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD10688283
• CID: 1027528
• Update Time: 2025-11-07

Ethyl 2-methyl-6-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-6-(trifluoromethyl)nicotinate
• Ethyl 2-methyl-6-(trifluoromethyl)nicotite
• ethyl 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylate
• Ethyl 2-methyl-6-trifluoromethylnicotinate
• 2-Methyl-6-(trifluoromethyl)-pyridine-3-carboxylic acid ethyl ester
• 2-Methyl-6-trifluoromethyl-nicotinic acid ethyl ester
• 3-Pyridinecarboxylic acid, 2-methyl-6-(trifluoromethyl)-, ethyl ester
• Ethyl2-Methyl-6-(trifluoromethyl)nicotinate
• VWUMOTRXCZMICA-UHFFFAOYSA-N
• A
• SBB098066
• ANW-

• MDL： MFCD10688283
• Inchi： 1S/C10H10F3NO2/c1-3-16-9(15)7-4-5-8(10(11,12)13)14-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： VWUMOTRXCZMICA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OCC)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 233.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.248
• Boiling Point: 229 ºC
• Flash Point: 92 ºC
• PSA: 39.19000
• LogP: 2.58550

Ethyl 2-methyl-6-(trifluoromethyl)nicotinate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 2-methyl-6-(trifluoromethyl)nicotinate

Comprehensive Overview of Ethyl 2-methyl-6-(trifluoromethyl)nicotinate (CAS No. 380355-65-7)

Ethyl 2-methyl-6-(trifluoromethyl)nicotinate (CAS No. 380355-65-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid features a trifluoromethyl group and a methyl substitution, which enhance its reactivity and bioavailability. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of crop protection agents and drug discovery.

In recent years, the demand for fluorinated compounds like Ethyl 2-methyl-6-(trifluoromethyl)nicotinate has surged due to their metabolic stability and lipophilicity. Researchers are increasingly focusing on sustainable synthesis methods to produce such compounds with minimal environmental impact. This aligns with the global push toward green chemistry, a topic frequently searched in academic and industrial circles. The compound's CAS No. 380355-65-7 is often referenced in patents and scientific literature, highlighting its relevance in cutting-edge applications.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 2-methyl-6-(trifluoromethyl)nicotinate in medicinal chemistry?" Studies indicate its role as a precursor in designing kinase inhibitors and antiviral agents, addressing current health challenges. Additionally, its agrochemical potential is explored in formulations targeting resistant pests, a hot topic amid rising concerns over food security and sustainable farming.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Analytical techniques like HPLC and NMR are commonly employed to characterize Ethyl 2-methyl-6-(trifluoromethyl)nicotinate, ensuring purity for high-value applications. These methods are frequently discussed in online forums and research platforms, reflecting user interest in quality control and analytical validation.

From a commercial perspective, suppliers of CAS No. 380355-65-7 emphasize its custom synthesis and bulk availability, catering to R&D and industrial-scale projects. The compound's niche applications in material science, such as liquid crystal development, further broaden its market appeal. This versatility makes it a recurring keyword in searches related to specialty chemicals and advanced intermediates.

In conclusion, Ethyl 2-methyl-6-(trifluoromethyl)nicotinate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted uses, coupled with growing interest in fluorine chemistry and eco-friendly synthesis, position it as a compound of enduring significance. For researchers and industry professionals, understanding its properties and applications is key to leveraging its full potential.